Cas no 1807120-20-2 (3-Bromo-4-methyl-5-nitrothiophenol)

• Product Name: 3-Bromo-4-methyl-5-nitrothiophenol
• CAS No: 1807120-20-2
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 4961294
• Update Time: 2025-05-20

3-Bromo-4-methyl-5-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5-nitrothiophenol

• Inchi： 1S/C7H6BrNO2S/c1-4-6(8)2-5(12)3-7(4)9(10)11/h2-3,12H,1H3
• InChI Key： BWFLIWMUBALWLK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)[N+](=O)[O-])S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 46.8

Additional information on 3-Bromo-4-methyl-5-nitrothiophenol

Comprehensive Overview of 3-Bromo-4-methyl-5-nitrothiophenol (CAS No. 1807120-20-2): Properties, Applications, and Industry Insights

3-Bromo-4-methyl-5-nitrothiophenol (CAS No. 1807120-20-2) is a specialized thiophenol derivative that has garnered significant attention in organic synthesis and material science due to its unique structural features. This compound belongs to the class of nitroaromatic compounds, characterized by the presence of a nitro group (–NO₂) and a bromine atom (–Br) on a thiophenol backbone. Its molecular formula, C₇H₆BrNO₂S, reflects a balance of reactivity and stability, making it valuable for cross-coupling reactions and pharmaceutical intermediates.

The growing demand for functionalized thiophenols in agrochemicals, dyes, and advanced polymers has positioned 3-Bromo-4-methyl-5-nitrothiophenol as a compound of interest. Researchers frequently explore its role in Suzuki-Miyaura coupling and C–H activation reactions, where its bromine moiety acts as a leaving group for palladium-catalyzed transformations. Recent studies highlight its potential in designing OLED materials and conductive polymers, aligning with the global push for sustainable electronics.

From a synthetic perspective, the nitro group in 3-Bromo-4-methyl-5-nitrothiophenol offers opportunities for further functionalization, such as reduction to amines or cyclization to heterocycles. This versatility addresses common search queries like "How to modify nitroaromatic compounds?" or "Applications of brominated thiophenols in catalysis." Notably, its thermal stability (decomposing above 200°C) and solubility in polar aprotic solvents like DMF or DMSO make it suitable for high-temperature reactions.

Environmental and regulatory trends have also influenced research around this compound. With increasing focus on green chemistry, scientists are investigating solvent-free methods to derivatize 3-Bromo-4-methyl-5-nitrothiophenol, reducing waste generation. Its low ecotoxicity profile (as per preliminary biodegradability studies) further enhances its appeal for industrial applications, resonating with queries such as "Are nitroaromatics environmentally safe?"

In the pharmaceutical sector, derivatives of 3-Bromo-4-methyl-5-nitrothiophenol are explored for bioactive molecule development. The compound’s ability to act as a sulfur-based pharmacophore aligns with drug discovery strategies targeting enzymes like cysteine proteases. This connects to trending searches like "Sulfur-containing drugs 2024" or "Nitro group in medicinal chemistry."

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, with its 1H-NMR spectrum showing distinct peaks for aromatic protons (δ 7.2–8.1 ppm) and methyl groups (δ 2.5 ppm). Such data caters to professionals searching for "NMR shifts of bromothiophenols" or "HPLC methods for nitroaromatics."

Looking ahead, innovations in catalytic bromination techniques may improve the synthesis efficiency of 3-Bromo-4-methyl-5-nitrothiophenol, addressing cost concerns. Its integration into smart materials and renewable energy applications remains an active research frontier, reflecting broader industrial shifts toward sustainability.